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Compound of Interest

Compound Name: GEM144

Cat. No.: B15143303

Researchers and drug development professionals handling GEM144, a potent dual inhibitor of
DNA polymerase a (POLA1) and HDAC11, must adhere to stringent disposal procedures to
ensure laboratory safety and environmental protection.[1][2][3] While specific disposal
protocols for GEM144 are not publicly available, this guide provides a framework for its proper
disposal based on general best practices for antineoplastic and other hazardous drugs.[4]

GEM144 is recognized for its significant antitumor activity, which underscores its potential as a
hazardous compound requiring careful management from acquisition to disposal.[2][3][5] The
following procedures are designed to provide essential, immediate safety and logistical
information for researchers.

Chemical and Physical Properties of GEM144

A clear understanding of the compound's properties is foundational to safe handling and
disposal.
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Property Value

Molecular Formula C28H31NO5

Molecular Weight 461.55 g/mol

CAS Number 2487526-28-1

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C

Source: DC Chemicals[6]

Standard Operating Procedure for GEM144 Disposal

Given the cytotoxic potential of GEM144, all waste generated during its handling must be
treated as hazardous chemical waste.[4] The following step-by-step guide outlines the
recommended disposal process.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including double chemotherapy gloves, a lab coat, and safety
goggles, when handling GEM144 and its associated waste.[4]

2. Waste Segregation:

o All materials that come into contact with GEM144 must be segregated from general
laboratory waste. This includes, but is not limited to:

o Unused or expired GEM144 powder.

o Stock solutions and diluted solutions containing GEM144.

o Contaminated labware (e.g., vials, pipette tips, culture plates).
o Contaminated consumables (e.g., gloves, absorbent pads).

3. Solid Waste Disposal:
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Contaminated Sharps: Needles and syringes that have come into contact with GEM144
should be placed directly into a designated sharps container for hazardous chemical waste.
[4] These are often color-coded (e.g., black) to differentiate them from biohazardous sharps
containers (e.g., red).[4]

Contaminated Labware and Consumables: All other solid waste, such as vials, pipette tips,
and gloves, should be collected in a clearly labeled, leak-proof hazardous waste container.[4]

. Liquid Waste Disposal:

Stock Solutions and Experimental Media: All liquid waste containing GEM144 should be
collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not pour
GEM144 solutions down the drain.[7][8]

The container should be labeled with "Hazardous Waste" and the chemical name "GEM144."
. Decontamination:

Work surfaces and equipment should be decontaminated after handling GEM144. The
appropriate decontamination procedure should be determined in consultation with your
institution's Environmental Health and Safety (EHS) department.

. Waste Pickup and Disposal:

All hazardous waste must be disposed of through your institution's certified hazardous waste
management program.[9] Follow your institution's specific procedures for requesting a waste
pickup.

Do not mix GEM144 waste with other chemical waste streams unless explicitly permitted by
your EHS department.[4]

Experimental Protocols

No specific experimental protocols for the disposal of GEM144 were found in the provided
search results. The disposal procedures outlined above are based on general guidelines for
hazardous chemical and antineoplastic drug waste.
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GEM144 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of GEM144 waste
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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